Cas no 1804814-56-9 (2-(Chloromethyl)-5-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Chloromethyl)-5-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1804814-56-9
• MF: C₈H₇ClF₃NO₂
• MW: 241.594891786575
• CID: 4829147
• Update Time: 2025-05-22

2-(Chloromethyl)-5-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7ClF3NO2/c1-4-5(2-9)13-3-6(14)7(4)15-8(10,11)12/h3,14H,2H2,1H3
• InChI Key： NCDQMAVSYBWKPN-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=C(C(=CN=1)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4

Additional information on 2-(Chloromethyl)-5-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine

Comprehensive Analysis of 2-(Chloromethyl)-5-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1804814-56-9)

The compound 2-(Chloromethyl)-5-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1804814-56-9) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and trifluoromethoxy groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethoxy group in this compound is particularly noteworthy, as it is known to improve lipophilicity and membrane permeability—key factors in modern drug design. This aligns with current trends in precision medicine and targeted drug delivery, topics frequently searched by professionals in the field.

The hydroxy and chloromethyl functional groups in 2-(Chloromethyl)-5-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine provide versatile sites for further chemical modifications. This flexibility makes the compound a promising candidate for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Many researchers are investigating how subtle changes to its structure can optimize binding affinity to specific biological targets, such as G-protein-coupled receptors (GPCRs) or ion channels.

From a synthetic chemistry perspective, the preparation of CAS No. 1804814-56-9 involves sophisticated methodologies that are often queried in academic databases. Common search terms like "pyridine ring functionalization" and "regioselective chloromethylation" reflect the technical challenges associated with its production. Recent advances in green chemistry have also prompted investigations into more sustainable routes for synthesizing such compounds, addressing environmental concerns in the pharmaceutical industry.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, trifluoromethoxy-substituted pyridines are being evaluated for their pesticidal properties. This application resonates with growing public interest in crop protection and sustainable agriculture solutions. The 3-methyl-4-(trifluoromethoxy)pyridine core structure has shown promising activity against various plant pathogens, making it a subject of patent filings and academic publications.

Analytical characterization of 2-(Chloromethyl)-5-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography—methods frequently searched by quality control specialists. The compound's purity profile is crucial for its intended applications, particularly in Good Manufacturing Practice (GMP) environments where stringent quality standards apply.

As the scientific community continues to explore heterocyclic chemistry, compounds like CAS No. 1804814-56-9 remain at the forefront of innovation. Its structural complexity and functional group diversity make it an excellent case study for discussions on molecular design principles and drug-likeness parameters—topics that dominate contemporary chemistry literature and conference proceedings.

The stability and storage conditions of 2-(Chloromethyl)-5-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine are practical considerations for laboratory personnel. Frequently searched terms like "pyridine derivative stability" and "handling hygroscopic compounds" reflect the operational challenges associated with such materials. Proper handling protocols ensure the compound's integrity during research and development processes.

In the context of intellectual property, 1804814-56-9 appears in several patent applications related to small molecule therapeutics and agricultural chemicals. This legal dimension adds another layer of relevance for professionals monitoring patent landscapes in these competitive fields. The compound's structural features often serve as key differentiators in patent claims, highlighting their importance in proprietary formulations.

Looking ahead, the continued investigation of 2-(Chloromethyl)-5-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine will likely focus on expanding its utility in combinatorial chemistry libraries and high-throughput screening platforms. These approaches align with the pharmaceutical industry's push toward accelerated drug discovery timelines, another trending topic in scientific and business circles alike.